N-(2,4-dimethoxybenzylidene)-4-methylbenzenesulfonamide

• IUPAC Name: (NE)-N-[(2,4-dimethoxyphenyl)methylidene]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H17NO4S/c1-12-4-8-15(9-5-12)22(18,19)17-11-13-6-7-14(20-2)10-16(13)21-3/h4-11H,1-3H3/b17-11+
• InChI Key: ZLGWEWVVSRSMLZ-GZTJUZNOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=CC2=C(C=C(C=C2)OC)OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C/C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

N-(2,4-dimethoxybenzylidene)-4-methylbenzenesulfonamide, also known as DMB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMB belongs to the family of Schiff bases, which are organic compounds that contain a functional group consisting of an imine with a nitrogen atom attached to an aromatic ring.

Scientific Research Applications

Crystal Structures and Surface Analysis

• A study by Purandara, Foro, and Gowda (2018) examined the crystal structures of N-(4-methylbenzenesulfonyl)glycine hydrazone and its derivatives, revealing similar molecular conformations and hydrogen-bonding patterns. This research contributes to understanding the structural properties of such compounds, which include variants of N-(2,4-dimethoxybenzylidene)-4-methylbenzenesulfonamide (Purandara, Foro, & Gowda, 2018).

Synthesis and Computational Study

• Murthy et al. (2018) conducted a synthesis and computational study of a related sulfonamide molecule, providing insights into its structural and electronic properties. This research is significant for understanding the chemical behavior and potential applications of sulfonamides including N-(2,4-dimethoxybenzylidene)-4-methylbenzenesulfonamide (Murthy et al., 2018).

Reaction with Dimethoxycarbene

• Mlostoń and Heimgartner (2007) explored the reaction of dimethoxycarbene with an imine moiety, including N-(9H-fluoren-9-ylidene)-4-methylbenzenesulfonamide. Their findings contribute to the understanding of the reactivity of sulfonamides under specific conditions (Mlostoń & Heimgartner, 2007).

DNA Binding and Anticancer Activity

• González-Álvarez et al. (2013) studied mixed-ligand copper(II)-sulfonamide complexes, including those derived from N-(2,4-dimethoxybenzylidene)-4-methylbenzenesulfonamide. Their research focused on the complexes' DNA binding, cleavage, and potential anticancer activity, highlighting the biomedical relevance of these compounds (González-Álvarez et al., 2013).

Spectroscopic Analysis and Dimer Interaction

• Karakaya et al. (2015) performed a spectroscopic analysis and studied dimer interaction energies of a related sulfonamide. Their research provides valuable data on the molecular interactions and stability of sulfonamides, applicable to N-(2,4-dimethoxybenzylidene)-4-methylbenzenesulfonamide (Karakaya et al., 2015).

Antibacterial and Lipoxygenase Inhibition Studies

• Abbasi et al. (2017) synthesized and tested new sulfonamide compounds, including derivatives of N-(2,4-dimethoxybenzylidene)-4-methylbenzenesulfonamide, for their antibacterial and lipoxygenase inhibition properties. Such studies are crucial for developing new therapeutic agents for various diseases (Abbasi et al., 2017).